Cas no 1458655-85-0 (4-(4-Bromo-3,5-dimethyl-phenyl)-pyridine)
1458655-85-0 structure
Product Name:4-(4-Bromo-3,5-dimethyl-phenyl)-pyridine
CAS No:1458655-85-0
MF:C13H12BrN
MW:262.145082473755
CID:4606096
Update Time:2023-08-10
4-(4-Bromo-3,5-dimethyl-phenyl)-pyridine Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 4-(4-bromo-3,5-dimethylphenyl)-
- 4-(4-Bromo-3,5-dimethyl-phenyl)-pyridine
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- Inchi: 1S/C13H12BrN/c1-9-7-12(8-10(2)13(9)14)11-3-5-15-6-4-11/h3-8H,1-2H3
- InChI Key: BCUIRZIYLCLISZ-UHFFFAOYSA-N
- SMILES: BrC1=C(C)C=C(C2C=CN=CC=2)C=C1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 189
- XLogP3: 3.9
- Topological Polar Surface Area: 12.9
4-(4-Bromo-3,5-dimethyl-phenyl)-pyridine Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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